Cas no 1179298-72-6 (4-Bromo-1-(thiophen-3-ylmethyl)-1H-pyrazole)

• Product Name: 4-Bromo-1-(thiophen-3-ylmethyl)-1H-pyrazole
• CAS No: 1179298-72-6
• MF: C₈H₇BrN₂S
• MW: 243.123579263687
• MDL: MFCD12824374
• CID: 1016230
• PubChem ID: 61029330
• Update Time: 2025-05-24

4-Bromo-1-(thiophen-3-ylmethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-1-(thiophen-3-ylmethyl)-1H-pyrazole
• 4-bromo-1-(thiophen-3-ylmethyl)pyrazole
• AK-89911
• ANW-67156
• CTK8C1741
• KB-240464
• MolPort-013-942-488
• DTXSID50734101
• DB-340069
• AKOS010258160
• 1179298-72-6
• A850275
• 4-Bromo-1-[(thiophen-3-yl)methyl]-1H-pyrazole

• MDL： MFCD12824374
• Inchi： 1S/C8H7BrN2S/c9-8-3-10-11(5-8)4-7-1-2-12-6-7/h1-3,5-6H,4H2
• InChI Key： GFKVTTOJJRVSTH-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)CC1=CSC=C1

Computed Properties

• Exact Mass: 241.95133g/mol
• Monoisotopic Mass: 241.95133g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.1Ų

Additional information on 4-Bromo-1-(thiophen-3-ylmethyl)-1H-pyrazole

4-Bromo-1-(thiophen-3-ylmethyl)-1H-pyrazole: A Comprehensive Overview

The compound 4-Bromo-1-(thiophen-3-ylmethyl)-1H-pyrazole, with the CAS number 1179298-72-6, is a fascinating molecule in the realm of organic chemistry. This compound belongs to the class of pyrazoles, which are five-membered heterocycles containing two nitrogen atoms. The presence of a bromine atom at the 4-position and a thiophene-derived substituent at the 1-position makes this compound particularly interesting for its potential applications in drug discovery and materials science.

The structure of 4-Bromo-1-(thiophen-3-ylmethyl)-1H-pyrazole consists of a pyrazole ring system with a bromine atom at the 4-position and a thiophene methyl group attached to the 1-position. The thiophene ring, which is a five-membered aromatic heterocycle containing sulfur, contributes to the molecule's electronic properties and aromatic stability. This combination of functional groups makes the compound highly versatile, as it can participate in various chemical reactions and interactions.

Recent studies have highlighted the potential of pyrazole derivatives, including 4-Bromo-1-(thiophen-3-ylmethyl)-1H-pyrazole, in the field of medicinal chemistry. Pyrazoles are known for their ability to act as scaffolds for bioactive molecules due to their ability to form hydrogen bonds and interact with biological targets such as enzymes and receptors. The bromine atom in this compound can serve as an electrophilic site for substitution reactions, while the thiophene group can enhance the molecule's lipophilicity and improve its pharmacokinetic properties.

In terms of synthesis, 4-Bromo-1-(thiophen-3-ylmethyl)-1H-pyrazole can be prepared through various routes, including condensation reactions and coupling reactions. One common method involves the reaction of an appropriate aldehyde or ketone with an amine derivative in the presence of a reducing agent to form the pyrazole ring. The substitution of bromine and thiophene groups can then be achieved through nucleophilic aromatic substitution or other site-specific reactions.

The applications of 4-Bromo-1-(thiophen-3-ylmethyl)-1H-pyrazole are not limited to pharmaceuticals. Its unique electronic properties make it a promising candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and field-effect transistors (FETs). The thiophene group, being an electron-withdrawing unit, can modulate the electronic characteristics of the molecule, making it suitable for these advanced applications.

Moreover, recent research has explored the use of pyrazole derivatives like 4-Bromo-1-(thiophen-3-ylmethyl)-1H-pyrazole in catalysis. The nitrogen atoms in the pyrazole ring can act as Lewis bases or coordinate with metal centers, enabling their use as ligands in transition metal-catalyzed reactions. This opens up new possibilities for asymmetric synthesis and other challenging transformations.

In conclusion, 4-Bromo-1-(thiophen-3-ylmethyl)-1H-pyrazole is a multifaceted compound with potential applications across various fields. Its unique structure, combining pyrazole, bromine, and thiophene functionalities, positions it as a valuable tool in both academic research and industrial development. As research continues to uncover new properties and uses for this compound, its significance in modern chemistry is likely to grow further.